2-Benzyl 6-methyl 3,4-dihydroisoquinoline-2,6(1H)-dicarboxylate

• Molecular Formula: C19H19NO4
• Molecular Weight: 325.4 g/mol
• IUPAC Name: 2-O-benzyl 6-O-methyl 3,4-dihydro-1H-isoquinoline-2,6-dicarboxylate
• InChI: InChI=1S/C19H19NO4/c1-23-18(21)16-7-8-17-12-20(10-9-15(17)11-16)19(22)24-13-14-5-3-2-4-6-14/h2-8,11H,9-10,12-13H2,1H3
• InChI Key: VYRVYMQFTFZGMD-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=C(CN(CC2)C(=O)OCC3=CC=CC=C3)C=C1

Description

2-Benzyl 6-methyl 3,4-dihydroisoquinoline-2,6(1H)-dicarboxylate is a useful research compound. Its molecular formula is C19H19NO4 and its molecular weight is 325.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 10 g methyl 1,2,3,4-tetrahydroisoquinoline-6-carboxylate hydrochloride, 10 ml triethylamine, and 15 ml dichloromethane with 525 mg DMAP is stirred at 0° C. and 9.3 ml of benzyl chloroformate are added dropwise. After stirring overnight at ambient temperature, the reaction mixture is added to cold water. The organic phase is washed, dried, and evaporated. The crude product is purified by a silica gel chromatography.